Potassium azide

Specification

• CAS No.: 20762-60-1
• Molecular Formula: KN3
• Molecular Weight: 81.119 g/mol
• IUPAC Name: potassium;azide
• Standard InChI: InChI=1S/K.N3/c;1-3-2/q+1;-1
• Standard InChI Key: TZLVRPLSVNESQC-UHFFFAOYSA-N
• SMILES: [N-]=[N+]=[N-].[K+]
• Canonical SMILES: [N-]=[N+]=[N-].[K+]

Introduction

Basic Characteristics and Properties

Potassium azide is an inorganic salt with the chemical formula KN₃, composed of potassium cations (K⁺) and azide anions (N₃⁻). It appears as a white crystalline solid that is readily soluble in water. With a molecular weight of 81.1184 g/mol, potassium azide belongs to the family of alkali metal azides, which includes similar compounds such as sodium azide (NaN₃), lithium azide (LiN₃), rubidium azide (RbN₃), and cesium azide (CsN₃).

Physical Properties

Potassium azide exhibits distinct physical characteristics that differentiate it from other azide compounds. Its physical properties are summarized in the following table:

Property	Value
Appearance	White crystalline solid
Odor	Odorless
Molecular weight	81.1184 g/mol
Density	2.040 g/cm³
Crystal form	Tetragonal crystals
Melting point	350°C (in vacuum)
Boiling point	Decomposes before boiling
Water solubility at 0°C	41.4 g/100g H₂O
Water solubility at 20°C	50.8 g/100g H₂O
Water solubility at 40°C	61.0 g/100g H₂O
Water solubility at 100°C	105.7-106 g/100g H₂O

The compound is also soluble in liquid ammonia and methanol, slightly soluble in ethanol and liquid SO₂, but insoluble in acetone, diethyl ether, and hexane. Its solubility in benzene is approximately 0.15 g/100g at 80°C.

Crystal Structure

The crystal structure of potassium azide is significant for understanding its physical properties and behavior under different conditions.

Standard Conditions Structure

Under ambient conditions, potassium azide crystallizes in a tetragonal habit, sharing structural similarities with rubidium azide (RbN₃), cesium azide (CsN₃), and thallium azide (TlN₃). In this structure:

• Each azide ion (N₃⁻) is bound to eight potassium cations.

• The azide ions adopt an eclipsed orientation within the crystal lattice.

• Each potassium cation is bound to eight terminal nitrogen centers from surrounding azide ions.

This arrangement contributes to the compound's stability under standard conditions while allowing for its characteristic reactivity patterns.

High-Pressure Phases

Recent research has revealed fascinating structural transformations of potassium azide under high pressure:

• Below 22 GPa, potassium azide maintains a stable phase with space group I4/mcm, which has been experimentally verified.

• With increasing pressure, this phase transforms into a C2/m phase.

• Above 40 GPa, a metallic phase with P6/mmm symmetry becomes energetically favorable.

• In this high-pressure metallic phase, nitrogen atoms organize into six-membered rings, forming a structure significant for understanding pressure effects on anions and phase transitions.

• Under extreme pressures and high temperatures, potassium azide can transform into compounds with hexazine rings, specifically K₂N₆ and K₉N₅₆, containing N₆²⁻ and N₆⁴⁻ anions respectively.

Synthesis and Preparation Methods

Several methods exist for synthesizing potassium azide, with varying degrees of purity and complexity.

Standard Synthesis

The conventional preparation of potassium azide involves treating potassium carbonate with hydrazoic acid, which is generally generated in situ. This approach differs from the industrial synthesis of sodium azide, which follows the "Wislicenus process" involving the reaction of sodium amide with nitrous oxide.

Reactivity and Decomposition

Understanding the reactivity and decomposition behavior of potassium azide is crucial for both its applications and safety considerations.

High-Pressure Reactions

Under high pressure and temperature conditions, potassium azide can undergo polymerization to form novel nitrogen-rich materials. Recent research using nanosecond-pulsed spark discharge plasma in liquid nitrogen has demonstrated the transformation of potassium azide into polynitrogen materials featuring hexaazabenzene rings.

The formation of K₂N₆ with P6/mmm symmetry and planar D₂ hexaazabenzene rings has been experimentally achieved at pressures of 49-53 GPa with 2500K laser heating, although the structure has been traced down to approximately 20 GPa. This highlights the potential for generating novel high-energy density materials from potassium azide precursors.

Applications

Despite its hazardous nature, potassium azide serves several important functions in research and industrial contexts.

Laboratory Applications

Potassium azide is primarily used as a chemical reagent in laboratory settings. Its applications include:

• Serving as a convenient source of azide ions for organic synthesis reactions

• Acting as a precursor for other azide compounds

• Functioning as a nitrogen source in specialized applications

Agricultural Applications

Potassium azide has been found to function as a nitrification inhibitor in soil. This property makes it potentially valuable in agricultural contexts for controlling nitrogen release rates in fertilized soils, though its toxicity presents significant limitations for widespread use.

Materials Science Research

The high-pressure behavior of potassium azide has made it a subject of interest in materials science, particularly in the development of high-energy density materials. The formation of polynitrogen compounds with hexazine rings under pressure suggests potential applications in energetic materials research.

High-Pressure Behavior and Polymerization

The behavior of potassium azide under extreme conditions has been the subject of recent innovative research with significant implications for materials science.

Pressure-Induced Phase Transitions

First-principles methods and evolutionary algorithms have identified several stable high-pressure phases of potassium azide:

• I4/mcm phase (stable below 22 GPa)

• C2/m phase (forms with increasing pressure)

• P6/mmm phase (preferred above 40 GPa)

The first two phases maintain their insulating properties with discrete azide anions, while the P6/mmm phase exhibits metallic behavior with the formation of six-membered nitrogen rings.

Polynitrogen Formation

Recent experiments using nanosecond-pulsed spark discharge plasma in liquid nitrogen have demonstrated the synthesis of polynitrogen materials from potassium azide precursors. FTIR spectroscopy revealed new peaks at 610 cm⁻¹, 676 cm⁻¹, 705 cm⁻¹, 840 cm⁻¹, 1008 cm⁻¹, 1056 cm⁻¹, 1184 cm⁻¹, 1214 cm⁻¹, 1384 cm⁻¹, 1465 cm⁻¹, and 1736 cm⁻¹ after plasma treatment, consistent with the formation of K₂N₆ containing planar N₆ hexaazabenzene rings.

The nanosecond-pulsed spark discharge generated an estimated pressure of approximately 7 GPa, providing sufficient conditions for initiating polymerization. This represents a novel approach to creating high-energy density nitrogen materials under less extreme conditions than previously thought necessary.